Cas no 148122-20-7 (1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI))

• Product Name: 1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI)
• CAS No: 148122-20-7
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 100572
• PubChem ID: 45116483
• Update Time: 2025-04-18

1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI)
• 1,2,5-Oxadiazole-3-carboxylicacid, methyl ester
• methyl 1,2,5-oxadiazole-3-carboxylate
• 148122-20-7

• Inchi： 1S/C4H4N2O3/c1-8-4(7)3-2-5-9-6-3/h2H,1H3
• InChI Key： JIMNDYMIGWFBGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NON=1)=O

Computed Properties

• Exact Mass: 128.02222
• Monoisotopic Mass: 128.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 65.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans